4,5,6,7,8,9,10,11,12,13-Decahydrocyclododeca[d][1,3]thiazol-2-amine

• IUPAC Name: 4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[d][1,3]thiazol-2-amine
• InChI: InChI=1S/C13H22N2S/c14-13-15-11-9-7-5-3-1-2-4-6-8-10-12(11)16-13/h1-10H2,(H2,14,15)
• InChI Key: WMOHSPSQAUUNFP-UHFFFAOYSA-N
• Canonical SMILES: C1CCCCCC2=C(CCCC1)N=C(S2)N
• Molecular Formula: C13H22N2S
• DSSTOX Substance ID: DTXSID601327962
• Molecular Weight: 238.39 g/mol
• Solubility: 6.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 31825-89-5

Description

4,5,6,7,8,9,10,11,12,13-Decahydrocyclododeca[d][1,3]thiazol-2-amine is a useful research compound. Its molecular formula is C13H22N2S and its molecular weight is 238.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Heterocyclic Chemistry

Thiazolidinone derivatives have been synthesized through various methods, including cyclocondensation reactions. These compounds serve as key intermediates for the development of various biologically active molecules. For instance, 4-thiazolidinones have been utilized to synthesize novel enaminones, azolopyrimidines, and 2-arylimino-5-arylidene-4-thiazolidinones, showcasing their versatility in heterocyclic synthesis (Behbehani & Ibrahim, 2012).

Antimicrobial Activity

Several studies have focused on the antimicrobial properties of thiazolidinone derivatives. For example, novel 4-(1H-benz[d]imidazol-2yl)-1,3-thiazol-2-amines and related compounds have been synthesized and evaluated for their antibacterial and antifungal activities, with some showing comparable activity to standard drugs like Streptomycin and Fluconazole (Reddy & Reddy, 2010). Additionally, thiadiazole derivatives have been identified as promising scaffolds for antimicrobial agents due to their broad spectrum of pharmacological activities (Serban et al., 2018).

Anticancer Activity

Research has also explored the anticancer potential of thiazolidinone derivatives. For instance, novel 1,3,4-thiadiazole analogues have been synthesized and evaluated in vitro and in vivo for their anticancer activity, demonstrating promising results against human breast adenocarcinoma cells (Krishna et al., 2020).